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Introduction to Propaquizafop

Propaquizafop is a selective systemic herbicide belonging to the aryloxyphenoxypropionate (FOP) family

of ACCase inhibitors. It is primarily utilized for post-emergence control of grass weeds in broadleaf crops,

with applications in various agricultural systems including oilseed rape, beans, and soybeans. As an ACCase

inhibitor, propaquizafop targets the acetyl-CoA carboxylase enzyme in sensitive grass weeds, disrupting

fatty acid synthesis and ultimately leading to plant mortality. Its systemic action allows for translocation

throughout the plant, ensuring effective control of both exposed tissues and growing points.

The chemical structure of propaquizafop features an optically active carbon atom, with the R-enantiomer

possessing the highest herbicidal activity. Commercial formulations are typically available as emulsifiable

concentrates (EC) containing 100 g L⁻¹ of active ingredient. Understanding the proper use patterns, adjuvant

requirements, and compatibility characteristics of propaquizafop is essential for maximizing herbicidal

efficacy while minimizing potential resistance development. Recent studies indicate that resistance

management is a critical consideration, with cross-resistance patterns emerging among ACCase inhibitors in

various weed species [1].
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Herbicide Properties and Formulations

Chemical and Physical Characteristics

Propaquizafop demonstrates selective toxicity primarily toward grass species while exhibiting relative

safety in most broadleaf crops. This selectivity is attributed to differential metabolism and the presence of

sensitive vs. insensitive forms of the ACCase enzyme between monocots and dicots. The herbicide is

characterized by its rapid absorption through leaf surfaces, with translocation occurring via both phloem

and xylem tissues. Under standard conditions, propaquizafop undergoes microbial degradation in soil,

with half-life varying based on soil type, moisture, and temperature conditions.

The physicochemical properties of propaquizafop contribute to its formulation characteristics and field

performance:

Water solubility: Limited aqueous solubility necessitates formulation with surfactants and emulsifiers
Vapor pressure: Low volatility reduces potential for off-target movement

Photostability: Moderate stability under UV light requires incorporation into foliage
Temperature dependence: Efficacy increases with higher temperatures and active plant growth

Commercial Formulations

Propaquizafop is commercially available in several formulation types, with emulsifiable concentrates

(EC) being most prevalent. These typically contain 100 g L⁻¹ of active ingredient along with built-in

safeners and compatibilizing agents. The EC formulations are designed to form stable emulsions when added

to spray tanks, ensuring uniform coverage and consistent performance. Recent developments include pre-

mixed combinations with other herbicide modes of action to broaden the weed control spectrum and

mitigate resistance development [2] [3].

Table 1: Commercial Formulation Types and Characteristics
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Formulation Type
Active Ingredient
Concentration

Additional
Components

Application
Considerations

Emulsifiable

Concentrate (EC)

100 g L⁻¹ Solvents, emulsifiers Requires agitation in

spray tank

Suspension

Concentrate (SC)

Varies by manufacturer Dispersing agents,

antifoam agents

Minimal phytotoxicity

risk

Ready-to-Use

Mixtures

Varies by combination

partner

Multiple active

ingredients

Broad-spectrum weed

control

Adjuvant Selection and Guidelines

Adjuvant Types and Functions

Adjuvants are critical components in propaquizafop applications, enhancing herbicide performance

through various mechanisms. The methylated rapeseed oil adjuvant Adigor EC (47% w/w) has been

specifically documented for use with propaquizafop and other ACCase inhibitors at application rates of 1%

v/v [1]. The selection of appropriate adjuvants depends on multiple factors including water quality,

environmental conditions, and target weed species.

The primary functions of adjuvants in propaquizafop applications include:

Spray deposition: Improving retention on leaf surfaces

Cuticle penetration: Enhancing uptake through waxy leaf layers
Rainfastness: Reducing wash-off after application

Compatibility: Ensuring stable tank mixtures with other products
Drift reduction: Minimizing off-target movement

Specific Adjuvant Recommendations

Research and field experience have established clear recommendations for adjuvant use with

propaquizafop:
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Oil-based adjuvants: Methylated seed oils (MSO) at 0.5-1% v/v provide superior enhancement of

foliar penetration, particularly under suboptimal humidity conditions
Non-ionic surfactants: Organosilicone-based surfactants at 0.1-0.25% v/v enhance spreading

across difficult-to-wet foliage
Crop oil concentrates: Petroleum-based oils with emulsifiers at 1% v/v offer cost-effective

performance enhancement
Acidifiers/buffers: Recommended when water pH exceeds 7.5 to maintain chemical stability

Table 2: Adjuvant Recommendations for Propaquizafop Applications

Adjuvant Type
Recommended
Rate

Primary Benefit
Optimal Use
Conditions

Methylated Seed Oil 0.5-1.0% v/v Enhanced penetration Low humidity, mature
weeds

Organosilicone
Surfactant

0.1-0.25% v/v Improved spreading Hard-to-wet surfaces

Crop Oil Concentrate 0.5-1.0% v/v Cost-effective
enhancement

Normal conditions

Acidifying Agent As needed for pH 5-
6

Chemical stability Alkaline water sources

Application Protocols and Methodologies

Standard Application Procedures

Application timing is critical for achieving optimal efficacy with propaquizafop. Weeds should be treated

at early growth stages, typically from the 2-leaf stage up to the end of tillering for most annual grasses.

Research indicates that application under active growth conditions, with adequate soil moisture and moderate

temperatures (15-25°C), significantly enhances performance. The standard application volume for

propaquizafop is 200 L ha⁻¹, delivered through flat fan nozzles at appropriate pressures to ensure complete

coverage without excessive drift [1].
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The standard protocol for propaquizafop application involves:

Nozzle selection: Flat fan nozzles (e.g., TeeJet 8002-EVS) producing medium spray quality
Spray pressure: 2.0-3.0 bar (200-300 kPa) for optimal droplet spectrum

Sprayer calibration: Ensuring accurate delivery of intended application rate
Environmental considerations: Avoiding application during temperature extremes or when rain is

expected within 2 hours
Crop growth stage: Application should coincide with susceptible weed growth stages while

respecting crop safety limitations

Experimental Assessment Protocol

Researchers evaluating propaquizafop efficacy should follow established experimental methodologies to

generate comparable, reproducible data. The following protocol is adapted from resistance screening studies

[1]:

Plant material preparation:

Collect seeds from field populations or maintain susceptible standards

Pre-germinate seeds using gibberellic acid (700 mg GA₃ + 4 g KNO₃ in 0.5 L deionized H₂O
with 5 mL ethanol) to overcome dormancy

Plant in standardized growing medium with controlled nutrient addition

Growth conditions:

Maintain day/night temperatures of 18/12°C (±2°C)
Provide 16-hour photoperiod with supplemental lighting (minimum 250 μmol m⁻² s⁻¹)

Water appropriately to avoid moisture stress

Herbicide application:

Treat plants at growth stages BBCH 13-14 (3-4 leaf stage)

Use precision spray chamber equipped with flat fan nozzles (TeeJet 8002-EVS)
Apply at pressure of 2.5 bar in water volume of 200 L ha⁻¹

Include appropriate adjuvant (e.g., 1% v/v methylated rapeseed oil)

Data collection:

Assess visual injury and survival at 21 and 28 days after treatment (DAT)

Harvest above-ground biomass at 28 DAT for dry weight determination
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Calculate effective dose (ED₅₀) and growth reduction (GR₅₀) values for resistance quantification

Diagram 1: Experimental workflow for propaquizafop efficacy assessment, detailing plant preparation,

growth conditions, application parameters, and data collection procedures for resistance screening studies.

Tank Mixture Compatibility

Compatible Herbicide Combinations

Tank mixtures can enhance the utility of propaquizafop by broadening the spectrum of weed control and

managing resistance. Research demonstrates that propaquizafop shows particular compatibility with certain

other herbicide modes of action. A study investigating propaquizafop interactions in rice production

systems found that additive effects predominated when combined with carfentrazone, penoxsulam,

saflufenacil, and bentazon for control of weedy rice and barnyardgrass [4]. These combinations can be

implemented without significant reduction in propaquizafop efficacy.

The herbicidal mixture of imazethapyr and propaquizafop has been formally patented, demonstrating

synergistic effects for controlling grass and broadleaf weeds in leguminous crops such as soybeans, peanuts,

and beans [2] [3]. This combination is particularly valuable as it simultaneously targets both ACCase and

ALS enzymes, creating a multi-site inhibition approach that delays resistance development.

Antagonistic Interactions

Certain tank mixture combinations have demonstrated antagonistic effects that can reduce propaquizafop

efficacy. Research has identified specific interactions that should be approached with caution:

Propanil combinations: Antagonistic interactions with propanil have been documented, resulting in
reduced control of weedy rice and significant yield decreases [4]

Quinclorac mixtures: Tank mixtures with quinclorac showed antagonism for barnyardgrass control
Florpyrauxifen-benzyl combinations: Antagonistic effects observed for barnyardgrass control in

rice production systems

When utilizing potentially antagonistic mixtures, consider sequential applications rather than tank mixtures,

or include additional compatibilizing adjuvants to mitigate interaction effects.
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Table 3: Tank Mixture Compatibility of Propaquizafop with Other Herbicides

Herbicide Combination
Interaction
Type

Impact on Control Recommendations

Imazethapyr +
Propaquizafop

Synergistic Enhanced broad-
spectrum control

Patent-protected mixture for
legumes [2] [3]

Carfentrazone +
Propaquizafop

Additive Broadened control
spectrum

Compatible for tank mixing

Penoxsulam +
Propaquizafop

Additive Extended residual
activity

Suitable for complex weed flora

Propanil +
Propaquizafop

Antagonistic Reduced grass control Avoid tank mixture; use
sequential applications

Quinclorac +
Propaquizafop

Antagonistic Diminished
barnyardgrass control

Include compatibilizer or use
separate applications

Florpyrauxifen-benzyl +
Propaquizafop

Antagonistic Reduced grass
efficacy

Sequential application
recommended

Resistance Management and Monitoring

Resistance Development and Patterns

Herbicide resistance to ACCase inhibitors represents a significant challenge in weed management

programs. Irish studies have documented the first cases of ACCase resistance in Avena fatua (wild oats), with

cross-resistance patterns observed across different chemical classes within the ACCase inhibitor group.

Research confirmed that wild oat populations exhibited variable cross-resistance to pinoxaden (DEN class),

propaquizafop (FOP class), and cycloxydim (DIM class), with resistance factors (RF) ranging from 11.6 to

>32 for ED₅₀ values [1].

The resistance patterns observed highlight important considerations for propaquizafop use:
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Cross-resistance potential: Selection for resistance to one ACCase inhibitor may confer resistance

to other classes within the same mode of action
Resistance severity: Resistance factors (RF) for propaquizafop reached >32 for ED₅₀ and 59 for

GR₅₀ in highly resistant populations
Geographic distribution: Resistance issues have been identified across south-east arable counties

in Ireland, suggesting widespread distribution
Management urgency: While some populations show complete resistance, others demonstrate

evolving resistance with reduced sensitivity at field rates

Resistance Monitoring and Prevention Protocols

Implementing systematic resistance monitoring is essential for detecting resistance development early and

implementing corrective measures. The following protocol provides a framework for resistance surveillance:

Field sampling:

Collect seeds from suspected surviving plants separately from bulk population samples

Include samples from field margins and interior using standardized sampling patterns
Document field history including previous herbicide applications

Rapid resistance screening:

Utilize single-rate testing at recommended field rates (100 g ha⁻¹ for propaquizafop)

Include susceptible reference populations for comparison
Assess both plant survival (28 days after treatment) and biomass reduction

Dose-response characterization:

Apply multiple rates (0, 12.5, 25, 50, 100, 200, 400 g ha⁻¹) for resistant populations
Calculate resistance factors based on ED₅₀ and GR₅₀ values

Test cross-resistance patterns with other ACCase inhibitors and alternative modes of action

Diagram 2: Resistance monitoring and management workflow, outlining the process from field sampling

through resistance confirmation to implementation of management strategies, including key parameters for

resistance determination.

Conclusion and Future Perspectives
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Propaquizafop remains a valuable tool for grass weed control in broadleaf crops when implemented with

appropriate adjuvants and application protocols. The integration of methylated seed oil adjuvants at 0.5-

1.0% v/v significantly enhances product performance, particularly under suboptimal application conditions.

Recent research confirms that tank mixture compatibility varies considerably, with synergistic interactions

observed with imazethapyr but antagonism detected with propanil and quinclorac.

The emerging challenge of ACCase inhibitor resistance necessitates vigilant monitoring and

implementation of diversified weed management strategies. Future research directions should focus on

developing more precise adjuvant systems tailored to specific environmental conditions, elucidating the

mechanisms underlying tank mixture interactions, and establishing resistance mitigation protocols that

incorporate non-chemical control methods. As resistance patterns continue to evolve, the strategic use of

propaquizafop within integrated weed management systems will be essential for preserving its long-term

efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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